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Compound of Interest

Compound Name: 3-Ethynylaniline hydrochloride

Cat. No.: B1592262 Get Quote

An In-depth Technical Guide to 3-Ethynylaniline Hydrochloride

Introduction
3-Ethynylaniline hydrochloride (CAS Number: 207226-02-6) is the hydrochloride salt of 3-

Ethynylaniline (CAS Number: 54060-30-9).[1][2] It is a versatile chemical intermediate of

significant interest to researchers and professionals in organic synthesis, medicinal chemistry,

and materials science. The molecule incorporates an aromatic amine and a terminal alkyne, a

unique combination of functional groups that makes it a valuable building block for a wide

range of complex molecules.[3]

Its primary significance lies in its role as a crucial precursor in the synthesis of various

pharmaceuticals, most notably tyrosine kinase inhibitors (TKIs) used in targeted cancer

therapy, such as erlotinib.[1][3][4] The ethynyl group allows it to participate in a variety of

coupling reactions, including the Sonogashira coupling and "click chemistry" reactions like the

copper-catalyzed azide-alkyne cycloaddition (CuAAC).[1][4][5] Furthermore, its derivatives are

explored in materials science for the creation of high-performance polymers and functional

materials.[1][6] The hydrochloride salt form is often preferred over the free base (3-

ethynylaniline) due to its increased stability and ease of handling.[1]

Physicochemical Properties
The key physicochemical properties of 3-Ethynylaniline hydrochloride are summarized in the

table below.
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Property Value Citations

CAS Number 207226-02-6 [1][2][7][8]

Molecular Formula C₈H₈ClN [2][7][8][9]

Molecular Weight 153.61 g/mol [1][2][7][8]

IUPAC Name 3-ethynylaniline;hydrochloride [2]

Synonyms

3-Ethynylbenzenamine

hydrochloride, 3-

Aminophenylacetylene

hydrochloride

[2][7][10]

Boiling Point 275.5 °C at 760 mmHg [9]

Flash Point 120.4 °C [9]

Storage Condition

Room temperature, under inert

gas (e.g., Nitrogen or Argon) at

2-8°C

[7][9]

SMILES C#CC1=CC(=CC=C1)N.Cl [2][7]

Synthesis and Chemical Reactions
3-Ethynylaniline hydrochloride is typically prepared from its free base, 3-ethynylaniline. The

synthesis of the 3-ethynylaniline precursor is primarily achieved through two major routes: the

reduction of 3-ethynylnitrobenzene and the Sonogashira coupling reaction.

Formation of Hydrochloride Salt
The formation of the hydrochloride salt is a straightforward acid-base reaction. 3-Ethynylaniline

is dissolved in a suitable organic solvent, like acetone, and treated with an excess of

concentrated hydrochloric acid. This protonates the amino group, causing the salt to

precipitate, which can then be isolated via filtration.[1][9]
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Synthesis of 3-Ethynylaniline Hydrochloride from its free base.

Synthesis of 3-Ethynylaniline (Precursor)
Two common industrial routes for synthesizing the 3-ethynylaniline precursor are outlined

below.[3]
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Primary synthetic routes to the 3-Ethynylaniline precursor.

Applications in Drug Development
3-Ethynylaniline hydrochloride is a cornerstone in the synthesis of targeted pharmaceuticals,

particularly as a key intermediate for Epidermal Growth Factor Receptor (EGFR) tyrosine

kinase inhibitors.[4] Drugs like Erlotinib utilize the 3-ethynylaniline scaffold. The ethynyl group
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extends into a hydrophobic pocket of the ATP-binding site of the EGFR kinase domain,

contributing to the drug's inhibitory activity against signaling pathways that promote tumor cell

proliferation.[1][4]
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Simplified EGFR signaling pathway and its inhibition.
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Applications in Materials Science
In materials science, 3-ethynylaniline serves as a valuable monomer for synthesizing advanced

polymers. The aniline group can undergo oxidative polymerization, while the terminal alkyne

provides a site for thermal cross-linking or participation in "click" chemistry reactions to modify

polymer properties. This dual reactivity allows for the creation of materials like poly(3-

ethynylaniline) and acetylene-functional benzoxazine resins, which exhibit desirable thermal

stability and electronic properties.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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